Cas no 2680727-27-7 (tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate
• CAS No: 2680727-27-7
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 5633135
• PubChem ID: 165928741
• Update Time: 2025-10-29

tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289931
• 2680727-27-7
• tert-butyl N-{2-[4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl]-2-oxoethyl}carbamate
• tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate

• Inchi： 1S/C14H22N2O3S/c1-8(2)12-16-9(3)11(20-12)10(17)7-15-13(18)19-14(4,5)6/h8H,7H2,1-6H3,(H,15,18)
• InChI Key： DHOAEYIMWRNBSH-UHFFFAOYSA-N
• SMILES： S1C(C(CNC(=O)OC(C)(C)C)=O)=C(C)N=C1C(C)C

Computed Properties

• Exact Mass: 298.13511374g/mol
• Monoisotopic Mass: 298.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate

Introduction to Tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate (CAS No. 2680727-27-7)

Tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate, identified by its CAS number 2680727-27-7, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate is characterized by a carbamate functional group attached to a thiazole ring system. The presence of the tert-butyl group and the isopropyl substituent on the thiazole ring contributes to its unique chemical properties and potential biological interactions. The thiazole core is particularly noteworthy, as it is a common motif in many bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological profiles. Research has shown that compounds containing the thiazole scaffold can interact with various biological targets, leading to effects such as inhibition of enzymes and modulation of cell signaling pathways. The specific arrangement of atoms in tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl-2-oxoethyl}carbamate may contribute to its ability to bind to these targets and elicit therapeutic responses.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The carbamate group is known to participate in hydrogen bonding interactions, which can enhance binding affinity to biological receptors. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. These features make tert-butyl N-{2-4-methyl-2-(propan-2-yl)-1,3-thiazol}-5 -yl -oxoethyl -carbamate a promising candidate for further investigation.

The synthesis of tert-butyl N-{2-isopropylthioxo]-methyl}-4-methylthiazole-- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient construction of complex molecular frameworks. These methods are essential for producing derivatives with tailored properties for biological evaluation.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of tert-butyl N-{(E)-N'-isopropylidene-N-(1-methylethoxy)acrylamide}, as exemplified by our compound, provide a foundation for designing molecules with enhanced pharmacokinetic profiles. By leveraging computational chemistry tools, researchers can predict binding modes and optimize interactions with biological targets.

Epidemiological studies have highlighted the importance of developing new therapeutic agents to combat emerging infectious diseases and chronic conditions. Compounds like N-(1-adamantylethoxy)acetamide, which share structural similarities with our target molecule, have shown promise in preclinical trials. These findings underscore the need for continued investment in research and development to discover innovative treatments.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms allow researchers to simulate molecular interactions at an atomic level, providing insights into how compounds might behave within biological systems. This approach has been instrumental in identifying potential lead candidates and optimizing their properties before they enter clinical testing.

The pharmacokinetic properties of N-benzoyl-DL-valine, including solubility, bioavailability, and metabolic stability, are critical factors that determine a drug's clinical success. By modifying key structural elements, such as the presence or absence of certain substituents or functional groups, researchers can fine-tune these properties to improve overall performance.

The integration of machine learning techniques into drug discovery pipelines has revolutionized how new compounds are identified and optimized. These methods enable high-throughput screening of large chemical libraries, rapidly identifying molecules with desired characteristics. The application of artificial intelligence (AI) has further accelerated this process by predicting molecular properties and suggesting modifications based on vast datasets.

In conclusion, tert-butyl N-{(E)-N'-isopropylethyleneidene-N-(1-methylethoxy)acrylamide}, represented by CAS number 2680727-27--7, represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel pharmaceuticals. As research continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.